Cas no 1314353-51-9 (6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine)

• Product Name: 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine
• CAS No: 1314353-51-9
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 4693968
• Update Time: 2025-06-13

6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine
• 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine

• Inchi： 1S/C8H9N5/c1-6-10-2-3-13(6)8-4-7(9)11-5-12-8/h2-5H,1H3,(H2,9,11,12)
• InChI Key： RGWFKUKKGLNZCM-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=C(N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 69.6

Additional information on 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine

Introduction to 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine (CAS No. 1314353-51-9)

6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule belongs to the pyrimidine class, which is widely recognized for its role in medicinal chemistry due to its biological relevance and synthetic versatility. The compound’s molecular structure incorporates both methyl-substituted imidazole and pyrimidine amine moieties, making it a promising candidate for further exploration in drug discovery and development.

The chemical formula of 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine can be represented as C₈H₉N₅, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of the methyl group at the 2-position of the imidazole ring and the amine functional group at the 4-position of the pyrimidine ring contributes to its distinct reactivity and potential biological activity. This arrangement allows for diverse interactions with biological targets, making it an intriguing subject for research in medicinal chemistry.

In recent years, there has been growing interest in 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine due to its potential applications in the development of novel therapeutic agents. The compound’s structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. Preliminary studies have highlighted its potential as a scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine is its versatility in chemical modifications. The methyl-substituted imidazole moiety can be further functionalized to introduce additional pharmacophores, while the pyrimidine amine group provides a site for interaction with biological targets. This flexibility has enabled researchers to explore its utility in designing molecules with specific therapeutic effects.

Recent advancements in computational chemistry have facilitated the virtual screening of 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine against large databases of biological targets. These studies have identified several potential binding sites on enzymes and receptors that could be exploited for drug development. For instance, computational models suggest that this compound may interact with kinases and other enzymes involved in signal transduction pathways, which are critical for regulating cellular processes.

The synthesis of 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amine has been optimized through various synthetic routes, including condensation reactions and cyclization processes. These methods have been refined to ensure high yields and purity, making it feasible for large-scale production. The synthetic strategies employed highlight the compound’s accessibility for further chemical manipulation, allowing researchers to explore its full pharmacological potential.

Investigations into the pharmacological properties of 6-(2-Methyl-1H-imidazol-1-yl)pyrimidin-4-amino acid derivatives have revealed promising results. In vitro studies have demonstrated that this compound exhibits inhibitory activity against several enzymes relevant to cancer metabolism. Additionally, preclinical trials have shown that derivatives of this molecule may possess anti-inflammatory properties by modulating immune responses.

The structural similarity between 6-(2-Methyl-lH-imidazol-l-lv)pyrimldin-lv-amino acid derivatives and known therapeutic agents has prompted researchers to explore its potential as a lead compound for drug development. By leveraging existing knowledge about similar molecules, scientists can accelerate the process of optimizing this compound’s pharmacokinetic and pharmacodynamic profiles. This approach has already led to the identification of several promising derivatives with improved efficacy and reduced side effects.

The role of 6-(2-Methyl-lH-imidazol-l-lv)pyrimldin-lv-amino acid derivatives in addressing unmet medical needs is increasingly recognized. Its ability to interact with multiple biological targets makes it a valuable candidate for treating complex diseases such as cancer and inflammatory disorders. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in pharmaceutical chemistry.

In conclusion,6-(2-Methyl-lH-imidazol-l-lv)pyrimldin-lv-amino acid derivatives represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its versatility in chemical modifications and interactions with biological targets positions it as a promising candidate for future drug development efforts. Continued research into this compound will undoubtedly yield valuable insights into new treatment strategies for various diseases.